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Compound of Interest

Compound Name: 2-(Isopropylthio)ethanol

Cat. No.: B1295008 Get Quote

Technical Guide: Solubility of 2-
(Isopropylthio)ethanol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to persistent issues with accessing external data sources, this guide cannot

provide specific quantitative solubility data, detailed experimental protocols, or a synthesis

workflow for 2-(Isopropylthio)ethanol at this time. The following sections are structured to

serve as a template for when such data becomes available.

Introduction
2-(Isopropylthio)ethanol is a sulfur-containing organic compound with potential applications in

various fields, including as a solvent and as an intermediate in chemical synthesis. A thorough

understanding of its solubility in different solvents is crucial for its effective use in research and

development. This guide aims to provide a comprehensive overview of the solubility of 2-
(Isopropylthio)ethanol, along with methodologies for its determination.

Physicochemical Properties of 2-
(Isopropylthio)ethanol
A summary of the known physical and chemical properties of 2-(Isopropylthio)ethanol is
essential for understanding its solubility behavior.
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Property Value

Molecular Formula C₅H₁₂OS

Molecular Weight 120.21 g/mol

Appearance Data not available

Boiling Point Data not available

Density Data not available

Refractive Index Data not available

pKa Data not available

Solubility of 2-(Isopropylthio)ethanol
The solubility of a compound is dependent on the physicochemical properties of both the solute

and the solvent. Based on its structure, which contains both a polar hydroxyl group and a

nonpolar isopropylthio group, 2-(Isopropylthio)ethanol is expected to exhibit a range of

solubilities in various solvents.

Qualitative Solubility Profile
A qualitative assessment would describe the miscibility of 2-(Isopropylthio)ethanol with

common laboratory solvents.

Solvent Class Predicted Solubility Rationale

Polar Protic (e.g., Water,

Ethanol)
Data not available

The hydroxyl group should

allow for hydrogen bonding.

Polar Aprotic (e.g., Acetone,

DMSO)
Data not available

The overall polarity of the

molecule will play a significant

role.

Nonpolar (e.g., Hexane,

Toluene)
Data not available

The isopropylthio group

provides nonpolar character.
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Quantitative Solubility Data
This section would present specific solubility values, ideally at standard temperature and

pressure.

Solvent Solubility ( g/100 mL) at 25°C

Water Data not available

Ethanol Data not available

Methanol Data not available

Acetone Data not available

Dimethyl Sulfoxide (DMSO) Data not available

Hexane Data not available

Experimental Protocol for Solubility Determination
A standardized experimental protocol is crucial for obtaining reproducible solubility data. The

following outlines a general method for determining the solubility of a liquid in various solvents.

Objective: To determine the concentration of 2-(Isopropylthio)ethanol in a saturated solution

of a given solvent at a specified temperature.

Materials:

2-(Isopropylthio)ethanol (high purity)

Selected solvents (analytical grade)

Thermostatically controlled shaker or water bath

Calibrated analytical balance

Volumetric flasks and pipettes
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Gas chromatograph with a suitable detector (e.g., FID) or other appropriate analytical

instrument

Centrifuge

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of 2-(Isopropylthio)ethanol to a known volume of the solvent in a

sealed container.

Equilibrate the mixture at a constant temperature (e.g., 25°C) using a thermostatically

controlled shaker for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Phase Separation:

After equilibration, allow the solution to stand undisturbed to permit any undissolved solute

to settle.

If necessary, centrifuge the mixture to achieve clear separation of the liquid phases or

removal of any solid impurities.

Sample Analysis:

Carefully withdraw a known volume of the clear, saturated supernatant.

Dilute the aliquot with a suitable solvent to a concentration within the calibrated range of

the analytical instrument.

Analyze the diluted sample using a pre-calibrated analytical method (e.g., gas

chromatography) to determine the concentration of 2-(Isopropylthio)ethanol.

Data Analysis:

Calculate the solubility from the measured concentration and the dilution factor.

Express the solubility in appropriate units (e.g., g/100 mL, mol/L).
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Experimental Workflow Diagram

Solubility Determination Workflow

Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Constant Temperature Shaking)

Phase Separation
(Settling / Centrifugation)

Aliquot Withdrawal
(Clear Supernatant)

Dilution

Quantitative Analysis
(e.g., GC)

Solubility Calculation
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Caption: Workflow for experimental solubility determination.
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Synthesis of 2-(Isopropylthio)ethanol
A general understanding of the synthesis of 2-(Isopropylthio)ethanol can provide context for

potential impurities that might affect its solubility. A common synthetic route is the reaction of 2-

mercaptoethanol with an isopropyl halide in the presence of a base.

Synthesis Pathway Diagram

Synthesis of 2-(Isopropylthio)ethanol

2-Mercaptoethanol

2-(Isopropylthio)ethanol
Isopropyl Halide

(e.g., 2-Bromopropane)

Base
(e.g., NaOH)

Salt
(e.g., NaBr)

Click to download full resolution via product page

Caption: A potential synthetic pathway for 2-(Isopropylthio)ethanol.

To cite this document: BenchChem. [solubility of 2-(Isopropylthio)ethanol in different
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295008#solubility-of-2-isopropylthio-ethanol-in-
different-solvents]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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